N-(4-methylthiazol-2-yl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[5-(4-methylphenyl)-1-phenylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C22H20N4OS2/c1-15-8-10-17(11-9-15)19-12-23-22(26(19)18-6-4-3-5-7-18)29-14-20(27)25-21-24-16(2)13-28-21/h3-13H,14H2,1-2H3,(H,24,25,27)
• InChI Key: CMEKHRXILOLHML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3)SCC(=O)NC4=NC(=CS4)C
• Molecular Formula: C22H20N4OS2
• Molecular Weight: 420.6 g/mol

Description

N-(4-methylthiazol-2-yl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N4OS2 and its molecular weight is 420.55. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylthiazol-2-yl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylthiazol-2-yl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Properties and Synthesis

Research on related compounds emphasizes the importance of understanding the chemical and biological properties of molecules with complex structures. For example, the synthesis and evaluation of thiophene analogues for potential carcinogenicity highlight the role of aromatic organic carcinogens and their biological activity (Ashby et al., 1978). Similarly, studies on the chemical inhibitors of cytochrome P450 isoforms in human liver microsomes re-evaluate the selectivity of various inhibitors, contributing to the understanding of metabolism-based drug-drug interactions (Khojasteh et al., 2011).

Pharmacological Applications

On the pharmacological front, compounds like Nitazoxanide have been explored for their wide range of applications against bacterial and viral infections (Bharti et al., 2021). This indicates the potential for similar compounds to be used in treating infectious diseases. Additionally, the review of acetamide and its derivatives provides insights into the biological consequences of exposure, suggesting implications for pharmaceutical development (Kennedy, 2001).

Advanced Applications

Advanced applications of related molecules can be seen in the field of neuropharmacology, where compounds like YM872 are being explored for neuroprotective properties in the treatment of acute stroke (Takahashi et al., 2006). The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles also shed light on their potential in creating new therapeutic agents with diverse biological activities (Abdurakhmanova et al., 2018).